Cas no 863785-65-3 (5-{(2,6-dichloropyridin-4-yl)aminomethylidene}-2,2-dimethyl-1,3-dioxane-4,6-dione)

• Product Name: 5-{(2,6-dichloropyridin-4-yl)aminomethylidene}-2,2-dimethyl-1,3-dioxane-4,6-dione
• CAS No: 863785-65-3
• MF: C₁₂H₁₀Cl₂N₂O₄
• MW: 317.124801158905
• CID: 2144671
• PubChem ID: 23156460
• Update Time: 2025-05-20

5-{(2,6-dichloropyridin-4-yl)aminomethylidene}-2,2-dimethyl-1,3-dioxane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-[[(2,6-dichloropyridin-4-yl)amino]methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• 5-{[(2,6-dichloropyridin-4-yl)amino]methylidene}-2,2-dimethyl-1,3-dioxane-4,6-dione
• 5-{(2,6-dichloropyridin-4-yl)aminomethylidene}-2,2-dimethyl-1,3-dioxane-4,6-dione
• 863785-65-3
• DB-306398
• EN300-140717
• SCHEMBL5591996
• 5-([(2,6-Dichloropyridin-4-yl)amino]methylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione

• Inchi： 1S/C12H10Cl2N2O4/c1-12(2)19-10(17)7(11(18)20-12)5-15-6-3-8(13)16-9(14)4-6/h3-5H,1-2H3,(H,15,16)
• InChI Key： MGRIBXWIJKRRKZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)N/C=C1\C(=O)OC(C)(C)OC\1=O

Computed Properties

• Exact Mass: 316.0017622g/mol
• Monoisotopic Mass: 316.0017622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.5
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 5-{(2,6-dichloropyridin-4-yl)aminomethylidene}-2,2-dimethyl-1,3-dioxane-4,6-dione

Comprehensive Overview of 5-{(2,6-dichloropyridin-4-yl)aminomethylidene}-2,2-dimethyl-1,3-dioxane-4,6-dione (CAS No. 863785-65-3)

The compound 5-{(2,6-dichloropyridin-4-yl)aminomethylidene}-2,2-dimethyl-1,3-dioxane-4,6-dione (CAS No. 863785-65-3) is a specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of a 2,6-dichloropyridin-4-yl group and a 2,2-dimethyl-1,3-dioxane-4,6-dione moiety, which are critical to its reactivity and potential applications. Researchers and industries are increasingly interested in this compound due to its versatile properties, particularly in the fields of pharmaceutical intermediates, agrochemical synthesis, and material science.

One of the most searched questions about this compound revolves around its synthesis pathway and practical applications. The 2,6-dichloropyridine derivative in its structure is known for its role in creating bioactive molecules, making it a hotspot for drug discovery. Meanwhile, the dioxane-dione component contributes to its stability and solubility, which are essential for formulation development. These attributes align with current trends in green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce such compounds.

From an analytical perspective, 5-{(2,6-dichloropyridin-4-yl)aminomethylidene}-2,2-dimethyl-1,3-dioxane-4,6-dione exhibits distinct spectroscopic signatures, including NMR and IR spectra, which are frequently discussed in academic forums. Its CAS No. 863785-65-3 serves as a unique identifier in chemical databases, aiding in patent searches and regulatory compliance. The compound’s thermal stability and crystallinity are also of interest to material scientists exploring novel polymers or coatings.

In the context of user-generated queries, many professionals inquire about the compound’s safety data and handling protocols. While it is not classified as hazardous under standard regulations, proper laboratory practices are recommended. Additionally, its potential as a building block for heterocyclic compounds is a recurring theme in organic chemistry discussions, especially for designing crop protection agents or biodegradable materials.

The rise of AI-driven drug discovery has further amplified interest in structurally complex molecules like 5-{(2,6-dichloropyridin-4-yl)aminomethylidene}-2,2-dimethyl-1,3-dioxane-4,6-dione. Computational tools can predict its interactions with biological targets, accelerating high-throughput screening processes. This synergy between synthetic chemistry and machine learning is reshaping how researchers approach molecule design, making CAS No. 863785-65-3 a relevant case study.

To summarize, this compound bridges multiple disciplines, from medicinal chemistry to advanced materials. Its long-tail keyword variations, such as "applications of 2,6-dichloropyridine derivatives" or "synthesis of dioxane-dione compounds," reflect its interdisciplinary appeal. As innovation continues, CAS No. 863785-65-3 will likely remain a focal point for scientific and industrial advancements.